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Compound of Interest

Compound Name:

3-

(Bromomethyl)bicyclo[4.2.0]octa-

1,3,5-triene

CAS No.: 250337-98-5

Cat. No.: B3255150

Get Quote

Executive Summary
Cyclobutene represents a unique intersection of ring strain (

28.4 kcal/mol) and

-bond reactivity. Unlike its saturated analog cyclobutane or its higher homolog cyclopentene,
cyclobutene exhibits a distinctive deshielding effect at the vinylic positions. This guide provides
definitive chemical shift data, comparative benchmarks against relevant analogs, and
experimental protocols for handling this volatile, strained system.

Core Chemical Shift Data
The carbon skeleton of cyclobutene consists of two distinct environments: the

hybridized vinylic carbons (C1/C2) and the

hybridized allylic carbons (C3/C4).
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Table 1: Cyclobutene

NMR Shifts (CDCl

)

Carbon Type Position

Chemical Shift
(

, ppm)

Multiplicity
(DEPT)

Structural
Insight

Vinylic C1, C2 137.2 CH

Significantly

deshielded

compared to

unstrained

alkenes.

Allylic C3, C4 31.3 CH

Shielded relative

to acyclic allylic

carbons due to

ring geometry.

Critical Note on Assignments: The value of 137.2 ppm for the vinylic carbons is a key diagnostic

marker. It is notably downfield (deshielded) compared to both cyclopropene (108.7 ppm) and

cyclopentene (130.8 ppm), breaking the linear trend of ring size vs. chemical shift. This anomaly

is attributed to the specific rehybridization required to accommodate the 90° angles in the four-

membered ring.

Comparative Analysis: The Strain Effect
To accurately interpret cyclobutene spectra, one must compare it against its homologs. The

non-linear relationship between ring strain and chemical shift is a common source of

assignment error.
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Table 2: Comparative Shift Benchmarks (

, ppm)

Compound Structure
Vinylic C (

)

Allylic C (

)

Strain Energy
(kcal/mol)

Cyclopropene

C

H
108.7 2.3 ~54.1

Cyclobutene

C

H
137.2 31.3 ~28.4

Cyclopentene

C

H
130.8 32.6 ~6.8

Cyclohexene

C

H
127.2 25.2 ~2.6

cis-2-Butene Acyclic 124.3 12.3 0.0

Mechanistic Insight:

Cyclopropene (108.7 ppm): The extreme strain forces the C-H bonds to adopt high

-character (to strengthen the bond), leaving the C-C double bond with high

-character. This increased

-character shields the nucleus, resulting in an upfield shift.

Cyclobutene (137.2 ppm): The bond angles (

94°) are less distorted than cyclopropene but still strained. The deshielding observed here
(137.2 ppm) relative to cyclopentene (130.8 ppm) suggests a dominance of the
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paramagnetic deshielding term, likely due to low-lying excited states accessible in this anti-
aromatic-like framework.

Substituent Effects
Substituents on the cyclobutene ring dramatically alter these baseline values. Use these trends

for structural elucidation of derivatives.

1-Substituted Cyclobutenes:

Alkyl Group (e.g., 1-Methylcyclobutene): The ipso carbon (C1) shifts downfield to ~145-

150 ppm, while the

-carbon (C2) shifts upfield to ~125-130 ppm due to inductive donation.

Phenyl Group (e.g., 1-Phenylcyclobutene): The ipso carbon shifts to ~141 ppm, with the

vinylic proton-bearing carbon at ~125 ppm.

3-Substituted Cyclobutenes:

Steric Bulk (e.g., 3,3-Dimethylcyclobutene): The vinylic carbons remain relatively stable

near 135-138 ppm, but the allylic signal (C3) shifts downfield significantly (

40-50 ppm) due to the

-effect of the methyl groups.

Experimental Protocol: Handling Volatile Strained Rings
Cyclobutene (b.p. 2°C) is a gas at room temperature. Its derivatives are often volatile liquids.

Protocol: High-Resolution

Acquisition
Sample Preparation:

Solvent: Use CDCl

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3255150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(standard) or C

D

(benzene-d6). Benzene-d6 often provides better resolution for aliphatic signals and
reduces evaporation rates.

Concentration: Prepare a high-concentration sample (~50-100 mg in 0.6 mL) if possible, to

reduce scan time.

Containment: Use a J. Young NMR tube (Teflon valve) to prevent sample loss during long

acquisitions. If unavailable, seal a standard tube with parafilm and keep at 0°C until

acquisition.

Acquisition Parameters:

Relaxation Delay (D1): Small, symmetrical rings like cyclobutene often have long spin-

lattice relaxation times (

). Set D1 = 5–10 seconds to ensure quantitative integration and maximum signal-to-noise
for quaternary carbons.

Pulse Angle: Use a 30° pulse rather than 90° to allow faster repetition rates if D1 is

shortened.

Temperature: Acquire at 273 K (0°C) or 283 K (10°C) to minimize volatility and line

broadening from conformational exchange (though cyclobutene is rigid, substituents may

rotate).

Processing:

Line Broadening (LB): Apply 1.0 – 2.0 Hz exponential multiplication. The natural linewidth

of strained carbons can be sharp, but noise suppression is critical for identifying the

quaternary carbons in substituted derivatives.

Visualization: Strain-Shift Relationship
The following diagram illustrates the non-linear relationship between ring size and chemical

shift, highlighting cyclobutene's unique position.
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Caption: The "Sawtooth" Effect: Cyclobutene vinylic carbons are significantly deshielded

compared to both smaller and larger rings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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